![molecular formula C12H14N4O B229201 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile](/img/structure/B229201.png)
3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile
Overview
Description
3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile is a chemical compound that belongs to the class of nitriles. It is also known as TCS-1102 and has been the subject of scientific research due to its potential applications in medicine and pharmacology.
Mechanism of Action
The mechanism of action of 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile involves the inhibition of the production of pro-inflammatory cytokines and chemokines. It also inhibits the activation of the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile has a variety of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6. It also inhibits the activation of the NF-κB pathway, which is involved in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile in lab experiments include its anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of pain and inflammation-related disorders. However, the limitations include its potential toxicity and the need for further research to determine its safety and efficacy.
Future Directions
There are several future directions for research on 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile. These include:
1. Further studies on its anti-inflammatory and analgesic properties to determine its potential as a treatment for pain and inflammation-related disorders.
2. Investigation of its potential as a treatment for other diseases, such as cancer and autoimmune disorders.
3. Development of new synthesis methods to improve the yield and purity of the compound.
4. Studies on its pharmacokinetics and toxicity to determine its safety and efficacy in humans.
5. Investigation of its mechanism of action to better understand its effects on inflammation and pain.
In conclusion, 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile has potential applications in medicine and pharmacology due to its anti-inflammatory and analgesic properties. Further research is needed to determine its safety and efficacy, as well as its potential as a treatment for other diseases.
Synthesis Methods
The synthesis of 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile involves the reaction of 4-(2-pyridinyl)piperazine with acrylonitrile in the presence of a catalyst. The resulting product is then subjected to oxidation to obtain the final compound.
Scientific Research Applications
Research has shown that 3-Oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propanenitrile has potential applications in medicine and pharmacology. It has been found to have anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of pain and inflammation-related disorders.
properties
Molecular Formula |
C12H14N4O |
|---|---|
Molecular Weight |
230.27 g/mol |
IUPAC Name |
3-oxo-3-(4-pyridin-2-ylpiperazin-1-yl)propanenitrile |
InChI |
InChI=1S/C12H14N4O/c13-5-4-12(17)16-9-7-15(8-10-16)11-3-1-2-6-14-11/h1-3,6H,4,7-10H2 |
InChI Key |
OQUKHFBVIILKOR-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)CC#N |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)CC#N |
Origin of Product |
United States |
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